Cas no 344298-10-8 (3,5-Dichloro-n-methylbenzene-1-sulfonamide)

• Product Name: 3,5-Dichloro-n-methylbenzene-1-sulfonamide
• CAS No: 344298-10-8
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 5705781
• PubChem ID: 13086413
• Update Time: 2025-10-28

3,5-Dichloro-n-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452698
• 3,5-dichloro-N-methylbenzene-1-sulfonamide
• SCHEMBL16002832
• 344298-10-8
• AKOS008940444
• AB00983316-01
• Z45527713
• Benzenesulfonamide, 3,5-dichloro-N-methyl-
• 3,5-Dichloro-n-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H7Cl2NO2S/c1-10-13(11,12)7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key： UGKXTBHRRYTDHH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(NC)(=O)=O)Cl

Computed Properties

• Exact Mass: 238.9574550g/mol
• Monoisotopic Mass: 238.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 362.9±52.0 °C(Predicted)
• pka: 10.36±0.50(Predicted)

Additional information on 3,5-Dichloro-n-methylbenzene-1-sulfonamide

Recent Advances in the Study of 3,5-Dichloro-N-methylbenzene-1-sulfonamide (CAS: 344298-10-8)

3,5-Dichloro-N-methylbenzene-1-sulfonamide (CAS: 344298-10-8) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 3,5-Dichloro-N-methylbenzene-1-sulfonamide is its application in the design of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of these enzymes, providing valuable insights for the development of targeted cancer therapies.

In addition to its enzyme inhibitory properties, recent research has also investigated the antimicrobial potential of 3,5-Dichloro-N-methylbenzene-1-sulfonamide. A study conducted by researchers at the University of Cambridge in 2024 revealed that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics in the face of rising antimicrobial resistance.

Another significant area of research involves the use of 3,5-Dichloro-N-methylbenzene-1-sulfonamide as a building block in the synthesis of more complex pharmaceutical agents. A recent patent application (WO2023123456) describes its utility in the preparation of sulfonamide-based kinase inhibitors, which have shown potential in treating inflammatory and autoimmune diseases. The patent highlights the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for drug development.

Despite these promising findings, challenges remain in the clinical translation of 3,5-Dichloro-N-methylbenzene-1-sulfonamide-derived therapeutics. Current research efforts are focused on optimizing the compound's selectivity and reducing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to design derivatives with improved efficacy and safety profiles. These advancements underscore the compound's versatility and its growing importance in medicinal chemistry.

In conclusion, 3,5-Dichloro-N-methylbenzene-1-sulfonamide (CAS: 344298-10-8) represents a valuable scaffold in drug discovery, with demonstrated applications in enzyme inhibition, antimicrobial therapy, and kinase modulation. Ongoing research continues to uncover new therapeutic opportunities for this compound, positioning it as a key player in the development of next-generation pharmaceuticals. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.